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Compound of Interest

Compound Name: Wz4003

Cat. No.: B611835

Introduction

The Transwell invasion assay is a widely used method to study the invasive potential of cancer
cells in vitro. This assay mimics the process of metastasis, where cancer cells penetrate the
extracellular matrix (ECM) to invade surrounding tissues. WZ4003 is a potent and selective
dual inhibitor of NUAK family SNF1-like kinase 1 (NUAK1) and NUAK2, with IC50 values of 20
nM and 100 nM, respectively.[1][2] The NUAK kinases are activated by the tumor suppressor
kinase LKB1 and are implicated in regulating cell adhesion, migration, and invasion.[1][3]
Studies have demonstrated that WZ4003 can effectively inhibit the migration and invasion of
various cancer cells, making it a valuable tool for investigating the role of the LKB1-NUAK
signaling pathway in cancer metastasis.[1][3][4]

Mechanism of Action

WZ4003 exerts its anti-invasive effects by inhibiting the LKB1-NUAK signaling pathway.
NUAK1, a key downstream effector of LKB1, plays a role in controlling myosin phosphatase
complexes and cell adhesion.[1][5] By inhibiting NUAK1, WZ4003 prevents the phosphorylation
of downstream targets like Myosin Phosphatase Targeting Subunit 1 (MYPT1), which disrupts
the cellular machinery required for cell migration and invasion.[1] This inhibition has been
shown to suppress the invasive potential of cancer cells in Matrigel-based Transwell assays.[3]
While originally developed in the context of overcoming resistance in EGFR-mutant cancers, its
high selectivity for NUAK kinases makes it a specific tool for studying this pathway.[1][6][7]
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1. Coat Transwell insert 2. Starve and harvest
with Matrigel cancer cells

4. Seed cells with WZ4003 3. Add chemoattractant
or vehicle into upper chamber (e.g., 10% FBS) to lower chamber

5. Incubate for 24-48 hours

at 37°C

6. Remove non-invaded cells
from top of insert

7. Fix and stain invaded cells
with Crystal Violet

8. Image and count
invaded cells

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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